Cas no 2229085-17-8 (1-1-(1H-indol-7-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(1H-indol-7-yl)cyclopropylethan-1-ol
• CAS No: 2229085-17-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6499642
• PubChem ID: 165668995
• Update Time: 2025-06-15

1-1-(1H-indol-7-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(1H-indol-7-yl)cyclopropylethan-1-ol
• 2229085-17-8
• EN300-1770882
• 1-[1-(1H-indol-7-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C13H15NO/c1-9(15)13(6-7-13)11-4-2-3-10-5-8-14-12(10)11/h2-5,8-9,14-15H,6-7H2,1H3
• InChI Key： MUUSHCGERXSNBZ-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CC=C3C=CNC=23)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36Ų

Additional information on 1-1-(1H-indol-7-yl)cyclopropylethan-1-ol

Chemical Profile of 1-1-(1H-indol-7-yl)cyclopropylethan-1-ol (CAS No. 2229085-17-8)

1-1-(1H-indol-7-yl)cyclopropylethan-1-ol, identified by the CAS number 2229085-17-8, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule features a cyclopropyl moiety linked to an indole ring, a combination that has shown promise in various biochemical interactions. The presence of the hydroxyl group at the terminal position further enhances its potential as a pharmacophore in drug design.

The indole scaffold is well-documented for its biological activity, particularly in modulating pathways involving neurotransmitter receptors and inflammatory responses. The cyclopropyl group, a three-membered aliphatic ring, introduces rigidity to the molecular structure, which can influence binding affinity and metabolic stability. This structural feature makes 1-1-(1H-indol-7-yl)cyclopropylethan-1-ol a compelling candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The hydroxyl group at the 1-position of the cyclopropyl ring could serve as a hydrogen bond acceptor, enhancing its binding potential to target proteins.

In vitro studies have begun to unravel the pharmacological profile of 1-1-(1H-indol-7-yl)cyclopropylethan-1-ol. Initial experiments indicate that it demonstrates moderate affinity for serotonin receptors, particularly 5-HT2A and 5-HT2C subtypes, which are known to be involved in mood regulation and cognitive processes. The dual interaction with these receptors suggests potential applications in treating conditions such as depression and anxiety disorders.

The cyclopropyl group's influence on electronic properties has also been a focus of research. Spectroscopic analyses, including NMR and mass spectrometry, have provided insights into its conformational preferences and dynamic behavior in solution. These data are crucial for understanding how the molecule might behave within biological systems and for guiding further synthetic modifications.

One of the most intriguing aspects of 1-1-(1H-indol-7-yl)cyclopropylethan-1-ol is its potential for derivatization. The presence of both the indole ring and the hydroxyl group offers multiple sites for chemical modification. Researchers are exploring various functionalization strategies to enhance its pharmacological properties, such as improving solubility or increasing selectivity for specific biological targets.

The synthesis of this compound presents unique challenges due to the sensitivity of the cyclopropyl ring and the indole moiety. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core structure efficiently. These approaches not only streamline the synthetic pathway but also allow for greater control over regioselectivity and stereochemistry.

Preclinical studies are underway to evaluate the safety and efficacy of 1-1-(1H-indol-7-yl)cyclopropylethan-1-ol in animal models. Preliminary findings suggest that it exhibits favorable pharmacokinetic profiles, with reasonable bioavailability and moderate metabolic clearance. These results are encouraging for advancing towards clinical trials where its therapeutic potential can be fully assessed.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 1-1-(1H-indol-7-yl)cyclopropylethan-1-ol. Predictive models have been trained on large datasets to identify molecules with high potential for biological activity based on their structural features. This high-throughput screening approach has helped prioritize compounds for experimental validation, making processes more efficient and cost-effective.

The role of natural product-inspired scaffolds in drug development cannot be overstated. The indole core is derived from tryptophan, an essential amino acid found abundantly in nature. By leveraging such biologically relevant structures, researchers aim to develop compounds that mimic natural products while offering improved efficacy and reduced side effects.

The future direction of research on CAS No. 2229085-17-8 involves exploring its potential in treating neurological disorders beyond mood regulation. Preliminary data hint at possible interactions with dopamine receptors, which could make it relevant for conditions such as Parkinson's disease or schizophrenia. Further investigation into these pathways will be crucial to determine its full therapeutic scope.

The environmental impact of drug development is also a growing concern. Sustainable synthetic routes are being explored to minimize waste and reduce energy consumption during production. Green chemistry principles are being applied to ensure that processes align with ecological standards while maintaining high yields and purity standards.

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